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Compound of Interest

Compound Name: Dibutyl chlorendate

CAS No.: 1770-80-5

Cat. No.: B156090

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for Dibutyl chlorendate, a compound that requires careful management due to its

potential health and environmental hazards. Adherence to these procedures is critical for

mitigating risks and ensuring a safe operational environment.

Dibutyl chlorendate is recognized as an irritant and can cause serious eye irritation.[1] It is

also reasonably anticipated to be a human carcinogen and is very toxic to aquatic life,

necessitating stringent handling and disposal protocols.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for Dibutyl chlorendate is presented below. It is

important to note that specific occupational exposure limits (OELs), such as the Permissible

Exposure Limit (PEL) from OSHA or the Threshold Limit Value (TLV) from ACGIH, have not

been established for Dibutyl chlorendate. Therefore, exposure should be minimized to the

lowest achievable level.
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Property Value

Molecular Formula C₁₇H₂₀Cl₆O₄[3]

Molecular Weight 501.0 g/mol [1]

Appearance Colorless liquid[4]

Boiling Point 500.5 °C / 932.9 °F[2]

Melting Point -35 °C / -31 °F[5]

Occupational Exposure Limits
Not established. Exposure should be kept as

low as reasonably achievable.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to prevent accidental exposure and

maintain the integrity of the chemical.

Engineering Controls
Ventilation: Always handle Dibutyl chlorendate in a well-ventilated area. For procedures

that may generate aerosols or vapors, a chemical fume hood is mandatory.[5]

Isolation: Conduct operations in a designated area to contain any potential spills.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following PPE is

required when handling Dibutyl chlorendate:

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

[6] For tasks with a high risk of splashing, a face shield should be worn in addition to

goggles.[6]

Hand Protection: Chemical-impermeable gloves are essential.[3] While specific breakthrough

data for Dibutyl chlorendate is not available, nitrile or neoprene gloves are generally

recommended for handling chlorinated compounds.[6] Always inspect gloves for tears or

holes before use and practice proper glove removal techniques to avoid skin contamination.
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Body Protection: A lab coat or chemical-resistant apron should be worn.[7][8] For larger

quantities or tasks with a significant splash risk, a chemical-resistant suit may be necessary.

[8]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels, or during emergency situations, a NIOSH-approved respirator with

appropriate cartridges should be used.[6]

Hygiene Practices
Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[5]

Do not eat, drink, or smoke in areas where Dibutyl chlorendate is handled or stored.

Immediately remove and launder any contaminated clothing separately from other items.[9]

Storage
Store containers in a cool, dry, and well-ventilated area, away from sources of ignition.[2][3]

Keep containers tightly closed when not in use.

Store locked up and away from incompatible materials.[5]

Emergency and Disposal Plan
Immediate and appropriate action is vital in the event of an exposure or spill.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes.[3] Seek medical advice if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[3] Remove contact lenses if present and easy to do. Continue rinsing. Call an
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ophthalmologist.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

Spill Response
In the case of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[3]

Absorb: Use an inert, non-combustible absorbent material (e.g., sand, earth, vermiculite) to

contain the spill.

Collect: Carefully collect the absorbed material and place it into a suitable, labeled container

for hazardous waste.[5]

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Below is a workflow diagram for handling a Dibutyl chlorendate spill.
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Workflow for Dibutyl Chlorendate Spill Response.
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Disposal
Chemical waste must be disposed of in accordance with all applicable national and local

regulations.[5]

Do not mix with other waste. Leave chemicals in their original containers.[5]

Handle uncleaned containers as you would the product itself.[5] Contact a licensed

professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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